3-(1-Ethyl-1H-imidazol-2-YL)-2-hydroxypropanoic acid

Lipophilicity Drug design ADME prediction
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H12N2O3
Molecular Weight 184.19 g/mol
Cat. No. B13226034
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-(1-Ethyl-1H-imidazol-2-YL)-2-hydroxypropanoic acid
Molecular FormulaC8H12N2O3
Molecular Weight184.19 g/mol
Structural Identifiers
SMILESCCN1C=CN=C1CC(C(=O)O)O
InChIInChI=1S/C8H12N2O3/c1-2-10-4-3-9-7(10)5-6(11)8(12)13/h3-4,6,11H,2,5H2,1H3,(H,12,13)
InChIKeyVRTNMKLQEZCYEL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(1-Ethyl-1H-imidazol-2-YL)-2-hydroxypropanoic acid – Identity and Structure


3-(1-Ethyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid (CAS 1538955-98-4, MF C₈H₁₂N₂O₃, MW 184.19) is a small-molecule imidazole derivative that belongs to the class of N-alkylated imidazolyl alkanoic acids . Its structure features a 1-ethyl substituted imidazole ring linked to a 2-hydroxypropanoic acid side chain (SMILES: CCn1ccnc1CC(O)C(=O)O), placing it at the intersection of heterocyclic building blocks and chiral α‑hydroxy acid scaffolds . Publicly available commercial specifications indicate a minimum purity of 95 % . No peer-reviewed biological or physicochemical characterization of the isolated compound was identified in the accessible literature at the time of this analysis.

Scaffold Context
N-ethyl imidazole alkanoic acid scaffold for mGAT transporter ligand optimization studies
Functional Handle
2-hydroxypropanoic acid motif supports α-hydroxy acid chelation and coupling studies
Synthesis Workflow
Suitable as a chiral intermediate for diversity-oriented synthesis and library construction

3-(1-Ethyl-1H-imidazol-2-YL)-2-hydroxypropanoic acid: Why Simple Replacement Fails


Even within the narrow set of 2‑hydroxy‑3‑(imidazol‑2‑yl)propanoic acid analogs, the presence, size, and position of the N‑alkyl substituent are known to modulate hydrogen‑bond capacity, lipophilicity, and metal‑coordination geometry [1]. The des‑ethyl parent compound (2‑hydroxy‑3‑(1H‑imidazol‑2‑yl)propanoic acid, CAS 30581‑88‑5) carries a free N‑H that can act as a hydrogen‑bond donor, whereas the title compound replaces that proton with an ethyl group, eliminating the donor site and increasing calculated logP . Furthermore, the location of the hydroxyl group on the 2‑position of the propanoic acid chain (as opposed to the 3‑position isomer, CAS 2228374‑45‑4) dictates whether the molecule can function as an α‑hydroxy acid chelator or a simple β‑hydroxy acid . These structural variations mean that substituting one analog for another without empirical confirmation risks altering target engagement, solubility, and metabolic stability, making generic interchange scientifically unjustified.

Des-ethyl parent (CAS 30581-88-5): N-H donor loss and lipophilicity shift may alter target engagement and solubility profiles, requiring empirical confirmation.
3-Hydroxy isomer (CAS 2228374-45-4): β-hydroxy acid geometry limits 5-membered chelate formation, supporting different metal-binding modes compared to the 2-hydroxy isomer.
(3S)/(3R) Enantiomers: Unspecified purity and undefined chirality may introduce lot-to-lot variability, limiting reproducibility in chiral-sensitive workflows.

3-(1-Ethyl-1H-imidazol-2-YL)-2-hydroxypropanoic acid: Differentiation Evidence vs. Closest Analogs


Lipophilicity Shift vs. Des-Ethyl Parent

The title compound eliminates the imidazole N‑H donor present in the des‑ethyl analog 2‑hydroxy‑3‑(1H‑imidazol‑2‑yl)propanoic acid (CAS 30581‑88‑5). Using the consensus logP model ALOGPs 2.1, the N‑ethyl derivative has a predicted logP approximately 0.7 units higher than the parent [1]. No experimentally measured logP or logD value for the title compound was found in the public domain; this evidence is therefore a class‑level inference based on well‑established N‑alkylation SAR within the imidazole alkanoic acid series [2].

Lipophilicity Shift
Class-level inference
Δ logP ≈ +0.7
Supports selection of analogs with altered passive permeability
No experimental logP; in silico consensus prediction vs. des-ethyl parent
Lipophilicity Drug design ADME prediction

Chelation Geometry: 2-Hydroxy vs. 3-Hydroxy Isomer

The title compound positions the hydroxyl group at the 2‑carbon of the propanoic acid chain, forming an α‑hydroxy acid motif capable of bidentate metal coordination (carboxylate O + α‑OH). Its positional isomer 3‑(1‑ethyl‑1H‑imidazol‑2‑yl)‑3‑hydroxypropanoic acid (CAS 2228374‑45‑4) carries the hydroxyl at the 3‑position, creating a β‑hydroxy acid that cannot form the same five‑membered chelate ring . While no experimental stability constants are reported for either isomer, the α‑hydroxy acid arrangement is well‑characterized in the literature to yield higher metal‑binding affinity than β‑hydroxy acids for divalent cations such as Zn²⁺ and Cu²⁺ [1].

Chelation Geometry
Class-level inference
α-OH: 5-membered ring vs. β-OH: 6-membered ring
Supports structural basis for differential metal ion coordination
General coordination principles; no experimental stability constants reported
Metal chelation Coordination chemistry Isomer differentiation

Documented Purity Specification

The title compound is offered commercially with a minimum purity specification of 95 % (AKSci product 4364DY), as documented on the supplier's public datasheet . In contrast, the closely related (3S)‑ and (3R)‑enantiomers of the 3‑hydroxy isomer (CAS 2227790‑08‑9, 2227838‑38‑0) are typically listed without a guaranteed minimum purity in publicly accessible catalogs, implying lot‑to‑lot variability [1]. No inter‑laboratory purity round‑robin data are available.

Vendor Purity
Specification review
≥95%
Supports reproducible procurement for research synthesis
No inter-laboratory round-robin data available
Purity specification Procurement quality Reproducibility

3-(1-Ethyl-1H-imidazol-2-YL)-2-hydroxypropanoic acid: Application Scenarios


mGAT Transporter Ligand Optimization

The compound's N‑ethyl‑imidazole‑alkanoic acid scaffold is a direct sub‑structure of the pharmacophore explored by Kerscher‑Hack et al. for mGAT3‑selective GABA uptake inhibition [1]. Its 2‑hydroxy group introduces an additional hydrogen‑bond donor/acceptor that is absent in the published lead series, offering a new vector for modulating transporter subtype selectivity. Research groups pursuing novel mGAT3/4 inhibitors may evaluate this compound as a key intermediate or as a head‑group replacement in established pharmacophores [1].

α-Hydroxy Acid Chelation for Metalloenzyme Probes

The 2‑hydroxypropanoic acid portion of the molecule constitutes an α‑hydroxy acid chelator that can coordinate divalent cations through a 5‑membered ring. This geometry is structurally distinct from the β‑hydroxy isomer and from the des‑ethyl parent. Investigators developing zinc‑ or copper‑dependent enzyme inhibitors may prefer the title compound as a starting scaffold for fragment‑based or structure‑guided design, provided that follow‑up experiments confirm the predicted binding mode [2].

Building Block for Chiral and Diversity-Oriented Synthesis

With a minimum purity of 95 % and an α‑hydroxy acid handle, the compound can serve as a versatile intermediate for amide coupling, esterification, and oxidation reactions. Its N‑ethyl imidazole moiety further supports late‑stage diversification via N‑alkylation or metal‑catalyzed cross‑coupling. Procurement for medicinal chemistry libraries is appropriate when a pre‑functionalized imidazole‑containing α‑hydroxy acid is needed .

Lipophilicity SAR Comparator

Because the N‑ethyl substituent removes an imidazole N‑H donor and raises predicted logP by ca. 0.7 units relative to the des‑ethyl parent, the compound can be used as a matched molecular pair in retrospective or prospective SAR analyses that probe the effect of lipophilicity on target binding, solubility, or metabolic clearance [3]. Its procurement is justified when a structurally matched, more lipophilic analog is required alongside the parent compound in a systematic profiling set.

Application
Selection Property
Validation Focus
mGAT transporter studies
N-ethyl imidazole scaffold
Target engagement and selectivity
α-hydroxy acid chelation studies
2-hydroxypropanoic acid handle
Metal-binding mode
Diversity-oriented synthesis
95% purity and α-hydroxy handle
Orthogonality in coupling
Lipophilicity SAR studies
N-ethyl vs. des-ethyl matched pair
Permeability and solubility
Quote Request

Request a Quote for 3-(1-Ethyl-1H-imidazol-2-YL)-2-hydroxypropanoic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.